![molecular formula C18H14N2O4S B5083703 N-(2-furylmethyl)-2-[(4-nitrophenyl)thio]benzamide](/img/structure/B5083703.png)
N-(2-furylmethyl)-2-[(4-nitrophenyl)thio]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-furylmethyl)-2-[(4-nitrophenyl)thio]benzamide, also known as FNTB, is a chemical compound that has gained interest in scientific research due to its potential applications in various fields. FNTB is a benzamide derivative that contains a nitrophenylthio group and a furan ring. It has been found to possess several unique properties that make it an attractive candidate for research purposes.
Mechanism of Action
The exact mechanism of action of N-(2-furylmethyl)-2-[(4-nitrophenyl)thio]benzamide is not fully understood. However, it has been suggested that this compound exerts its anti-tumor activity by inhibiting the activity of histone deacetylases (HDACs), which are enzymes that play a key role in gene expression regulation. HDAC inhibitors have been shown to induce cell cycle arrest and apoptosis in cancer cells, making them attractive targets for anti-cancer drug development.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the activity of HDACs, leading to increased acetylation of histone proteins and altered gene expression patterns. This compound has also been found to induce apoptosis in cancer cells and inhibit cell proliferation. In addition, this compound has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
N-(2-furylmethyl)-2-[(4-nitrophenyl)thio]benzamide has several advantages as a research tool. It is relatively easy to synthesize and has been shown to exhibit potent anti-tumor activity. This compound has also been used as a probe to study protein-ligand interactions, making it a valuable tool for biochemistry research. However, this compound also has some limitations. It has poor solubility in aqueous solutions, which can make it difficult to work with in certain experiments. In addition, this compound has not been extensively studied in vivo, so its potential toxicity and pharmacokinetics are not well understood.
Future Directions
There are several future directions for research on N-(2-furylmethyl)-2-[(4-nitrophenyl)thio]benzamide. One potential direction is to further investigate its anti-tumor activity and its mechanism of action. This could lead to the development of novel anti-cancer drugs that target HDACs. Another potential direction is to explore this compound's potential applications in material science, such as its use as a building block for the synthesis of novel organic materials. Additionally, further studies could be conducted to investigate this compound's potential anti-inflammatory activity and its use as a research tool for studying protein-ligand interactions.
Synthesis Methods
N-(2-furylmethyl)-2-[(4-nitrophenyl)thio]benzamide can be synthesized using a multi-step process that involves the reaction of 2-furylmethylamine with 4-nitrophenylthiocyanate to form the intermediate 2-furylmethyl 4-nitrophenyl thiocarbamate. This intermediate is then treated with thionyl chloride to yield the desired product, this compound.
Scientific Research Applications
N-(2-furylmethyl)-2-[(4-nitrophenyl)thio]benzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. In medicinal chemistry, this compound has been found to exhibit anti-tumor activity and has been investigated as a potential anti-cancer agent. In biochemistry, this compound has been used as a probe to study protein-ligand interactions. In material science, this compound has been used as a building block for the synthesis of novel organic materials.
Properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-(4-nitrophenyl)sulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O4S/c21-18(19-12-14-4-3-11-24-14)16-5-1-2-6-17(16)25-15-9-7-13(8-10-15)20(22)23/h1-11H,12H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSEMQAQAQHBBNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCC2=CC=CO2)SC3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.